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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,D2

Cat. No.: B15558916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of the isotopically labeled compound, Chlorzoxazone-¹³C,¹⁵N,D₂. This molecule

is a crucial tool for researchers in drug metabolism, pharmacokinetic studies, and as an internal

standard in quantitative bioanalysis. This document outlines the available suppliers, key

quantitative data, and general experimental protocols relevant to its use.

Commercial Availability
Chlorzoxazone-¹³C,¹⁵N,D₂ is a specialized, stable isotope-labeled internal standard for

Chlorzoxazone. The primary commercial supplier identified is BDG Synthesis. While other

suppliers like MedchemExpress and LGC Standards offer different isotopically labeled versions

of Chlorzoxazone, such as Chlorzoxazone-¹³C or Chlorzoxazone-d₃, BDG Synthesis explicitly

lists the multi-labeled variant.[1]

Technical Data
Quantitative data for isotopically labeled compounds are critical for their application. The

following table summarizes the available technical information for Chlorzoxazone-¹³C,¹⁵N,D₂.

The data is primarily sourced from the supplier, BDG Synthesis, and supplemented with

representative data from certificates of analysis for similar isotopically labeled compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15558916?utm_src=pdf-interest
https://synapse.patsnap.com/article/what-is-the-mechanism-of-chlorzoxazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Source

Product Name Chlorzoxazone-¹³C,¹⁵N,D₂ BDG Synthesis

CAS Number (Unlabeled) 95-25-0 BDG Synthesis[1]

Molecular Formula C₆¹³CH₂D₂Cl¹⁵NO₂ BDG Synthesis[1]

Molecular Weight 173.56 BDG Synthesis[1]

Chemical Purity (HPLC) >98% (Target) BDG Synthesis[2]

Isotopic Purity Typically >95% Representative[3][4]

Available Unit Size 5mg BDG Synthesis[1]

Experimental Protocols
Detailed, proprietary synthesis and quality control protocols for Chlorzoxazone-¹³C,¹⁵N,D₂ are

not publicly available. However, based on general laboratory practices for isotopically labeled

compounds and published methods for Chlorzoxazone, the following sections outline probable

experimental methodologies.

Synthesis of Chlorzoxazone
The synthesis of unlabeled Chlorzoxazone typically involves the cyclization of 4-chloro-2-

aminophenol. One patented method describes reacting 4-chloro-2-aminophenol with ethyl

chloroformate in the presence of a base.[5] The synthesis of the isotopically labeled analog

would require the use of appropriately labeled starting materials.

Quality Control and Analytical Methods
The identity and purity of Chlorzoxazone-¹³C,¹⁵N,D₂ are confirmed using a combination of

analytical techniques. A Certificate of Analysis for such a compound would typically include

data from the following methods.[2]

High-Performance Liquid Chromatography (HPLC) is employed to determine chemical purity. A

typical HPLC method for Chlorzoxazone analysis involves:
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Column: C8 or C18 reverse-phase column (e.g., ZORBAX Eclipse Plus C8, 250 mm x 4.6

mm, 5 µm).[6]

Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and an

aqueous buffer (e.g., water with phosphoric acid). A common mobile phase composition is

methanol:water:phosphoric acid (75:25:0.05, v/v/v).[6]

Detection: UV detection at a wavelength of 230 nm.[6]

Flow Rate: 1.0 mL/min.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy is used to confirm the molecular structure

and the positions of the isotopic labels. Both ¹H and ¹³C NMR would be utilized.

Mass Spectrometry (MS) is crucial for confirming the molecular weight and assessing the

isotopic enrichment of the labeled compound.

Metabolic Pathway of Chlorzoxazone
Chlorzoxazone is primarily metabolized in the liver by cytochrome P450 enzymes, with

CYP2E1 and CYP1A2 playing significant roles. The major metabolic pathway is the 6-

hydroxylation of Chlorzoxazone to form 6-hydroxychlorzoxazone.[7] This metabolite is then

further conjugated, primarily with glucuronic acid, before excretion in the urine.[8][9]

Chlorzoxazone 6-HydroxylationCYP2E1, CYP1A2 6-Hydroxychlorzoxazone Glucuronidation Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Chlorzoxazone.

Logical Workflow for Procurement and Use
The following diagram illustrates a logical workflow for a researcher from identifying the need

for labeled Chlorzoxazone to its final application in an experiment.
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Caption: Workflow for procurement and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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